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Abstract

Performic acid (PFA), also known as peroxyformic acid, is a potent oxidizing agent and
disinfectant with significant applications in research and development, particularly in protein
analysis and sterilization.[1][2] Its high reactivity, however, necessitates a thorough
understanding of its safety profile and handling requirements. This technical guide provides an
in-depth overview of the safety data for performic acid, including its physicochemical
properties, hazard classifications, toxicological data, and recommended handling procedures.
The information is presented to ensure safe and effective use in a laboratory setting.

Chemical and Physical Properties

Performic acid is an unstable, colorless liquid that is soluble in water and various organic
solvents.[1][2] It is typically generated in situ by reacting formic acid with hydrogen peroxide.[1]
Due to its instability, it is generally used within 12 hours of its synthesis.[1]
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Property Value Reference(s)
Molecular Formula CH20s3 [3]
Molecular Weight 62.025 g/mol [3]
Appearance Colorless liquid [1]
Solubility Miscible with water, alcohols, 1]

ether, benzene, chloroform

Hazard Identification and Classification

Performic acid is a highly reactive and unstable compound, presenting significant fire and
explosion hazards.[4] While a specific harmonized GHS classification for performic acid is not

readily available from regulatory bodies like ECHA, its known properties suggest the following

classifications based on available data.[5][6][7]

Hazard Class

Classification

Precautionary Statements

Oxidizing Liquids

Category 1

H271: May cause fire or

explosion; strong oxidizer

Organic Peroxides

Type B

H241: Heating may cause a

fire or explosion

Skin Corrosion/Irritation

Category 1A

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage

Acute Toxicity (Inhalation)

Category 4 (Assumed)

H332: Harmful if inhaled

Note: The GHS classification is inferred from the known hazardous properties of performic

acid and related organic peroxides. Official harmonized classification may vary.

Toxicology and Ecotoxicity
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Performic acid is irritating to the skin, eyes, and mucous membranes.[3] Concentrated
solutions above 50% are highly reactive and can be shock-sensitive.[4]

Human Health Effects

Exposure Route Effect Reference(s)

Irritation of the nose, throat,

Inhalation ) [3]
and respiratory tract.

Skin Contact Severe irritation and burns. [4]

Eye Contact Serious eye damage. [4]

Ingestion Harmful if swallowed. [8]
Ecotoxicity

Limited data is available on the ecotoxicity of performic acid. However, due to its rapid
degradation into formic acid and water, the long-term environmental impact is considered

minimal.[4]
Organism Test Result (EC50) Reference(s)
Daphnia magna 48h EC50 0.85 mg/L [8]
Vibrio fischeri 30min EC50 0.24 mg/L [8]

Experimental Protocols
In-Situ Synthesis of Performic Acid

Performic acid is typically prepared immediately before use by mixing formic acid and

hydrogen peroxide.
Methodology:

¢ In a fume hood, combine equimolar amounts of concentrated formic acid and hydrogen
peroxide in a suitable reaction vessel.[2]
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e The reaction is exothermic and may be catalyzed by a strong acid like sulfuric acid.[9]

e The temperature of the reaction should be carefully monitored and kept below 80-85°C to
prevent explosive decomposition.[2]

e The resulting solution contains performic acid in equilibrium with the reactants and water.

Assessment of Skin Corrosion (Adapted from OECD
Guideline 404)

This protocol provides a general framework for assessing the skin corrosion potential of a
substance like performic acid.[10][11][12]

Methodology:

A small area of the skin of a test animal (typically an albino rabbit) is shaved.[10][13]

o A measured amount of the test substance is applied to the prepared skin area and covered
with a semi-occlusive dressing.[13]

e The exposure duration is typically up to 4 hours.[13]

» After the exposure period, the dressing is removed, and the skin is observed for signs of
erythema, edema, and corrosion at specified intervals (e.g., 1, 24, 48, and 72 hours).[13][14]
[15]

e The severity of the skin reactions is scored according to a standardized grading system.[13]

Assessment of Eye Irritation (Adapted from OECD
Guideline 405)

This protocol outlines the general procedure for evaluating the eye irritation potential of a
substance.[1][16][17][18][19]

Methodology:

e Asingle dose of the test substance is instilled into the conjunctival sac of one eye of a test
animal (typically an albino rabbit).[1][17]
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e The other eye remains untreated and serves as a control.[1][17]

» The eyes are examined for signs of irritation, including redness, swelling, and corneal
opacity, at specific time points (e.g., 1, 24, 48, and 72 hours) after instillation.[18]

e The severity of the eye irritation is graded using a standardized scoring system.[18]

Signaling Pathways and Logical Relationships
In-Situ Synthesis of Performic Acid

The formation of performic acid from formic acid and hydrogen peroxide is an equilibrium

M
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Caption: In-situ synthesis of performic acid.

Decomposition Pathway of Performic Acid

Performic acid is unstable and decomposes into non-toxic byproducts.
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Caption: Decomposition pathway of performic acid.
Handling, Storage, and Emergency Procedures

Personal Protective Equipment (PPE)

When handling performic acid, appropriate PPE is mandatory to prevent exposure.

Handling Performic Acid

Personal Protective Equipme\

Safety Goggles ace Shield Chemical-Resistant Gloves Lab Coat Closed-Toed Shoes

Click to download full resolution via product page

Caption: Recommended PPE for handling performic acid.

Storage
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Due to its instability, long-term storage of performic acid is not recommended. If temporary
storage is necessary, it should be in a cool, well-ventilated area, away from heat, flames, and
incompatible materials.[4]

Spills and Accidental Release

In case of a spill, evacuate the area and remove all ignition sources. Absorb the spill with a
non-combustible material like vermiculite and dispose of it as hazardous waste. Do not use
combustible materials like paper towels for cleanup.

First Aid Measures

Exposure First Aid
) Move to fresh air. Seek medical attention if
Inhalation .
symptoms persist.
Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes. Remove contaminated
clothing. Seek immediate medical attention.
Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower
eyelids. Seek immediate medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.
Transportation

While a specific UN number for performic acid is not consistently available, it falls under the
category of "Organic Peroxide". The specific UN number would depend on the concentration
and formulation. For example, "UN 3109, Organic peroxide type F, liquid" could be a possible
classification for dilute solutions.[20] Transportation must comply with all applicable national
and international regulations for hazardous materials.

Conclusion
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Performic acid is a valuable reagent in research with potent oxidizing and disinfecting
properties. However, its high reactivity and instability demand strict adherence to safety
protocols. This guide provides a comprehensive overview of the available safety data to aid
researchers in its safe handling and use. It is crucial to always consult the most up-to-date
Safety Data Sheet from the supplier and to conduct a thorough risk assessment before working
with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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